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Introduction

Halocyamine B is a marine natural product isolated from the hemocytes of the solitary
ascidian, Halocynthia roretzi. It belongs to a class of tetrapeptide-like substances that have
garnered interest for their antimicrobial and cytotoxic activities. This technical guide
synthesizes the available spectroscopic data for Halocyamine B and outlines the general
experimental procedures for its isolation and characterization, based on the foundational study
by Azumi et al. (1990). While detailed, quantitative spectroscopic data from the primary
literature remains elusive in publicly accessible domains, this document provides the structural
framework and key known characteristics of Halocyamine B.

Chemical Structure

The structure of Halocyamine B was determined to be L-threonyl-L-6,7-dihydroxyphenylalanyl-
L-histidyl-6-bromo-8,9-didehydrotryptamine[1].

Spectroscopic Data

Detailed quantitative NMR and MS data for Halocyamine B are reported in the primary
literature; however, access to the full text of this foundational study is limited. The following
tables are structured to be populated with this data once it becomes available.
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Nuclear Magnetic Resonance (NMR) Data

Table 1: *H NMR Spectroscopic Data for Halocyamine B

Chemical Shift o Coupling Constant .
Multiplicity Assignment

(ppm) (Hz)

Data not available

Table 2: 13C NMR Spectroscopic Data for Halocyamine B

Chemical Shift (ppm) Assighment

Data not available

Mass Spectrometry (MS) Data

Table 3: Mass Spectrometry Data for Halocyamine B

Relative .
miz lon Type Assignment
Abundance (%)

Data not available

Experimental Protocols

The isolation and structure elucidation of Halocyamine B involved a multi-step process as
described by Azumi et al. (1990). While specific parameters are not fully available, the general

workflow is outlined below.

Isolation of Halocyamine B

The isolation of Halocyamine B from the hemocytes of Halocynthia roretzi typically involves
the following conceptual steps:
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Extraction and Initial Separation

Hemocytes from Halocynthia roretzi
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Caption: General workflow for the isolation of Halocyamine B.

Structure Elucidation

The determination of the chemical structure of Halocyamine B relied on a combination of
spectroscopic and chemical methods.
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Isolated Halocyamine B
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Caption: Methodological approach for the structure elucidation of Halocyamine B.

Biological Activity and Signaling Pathways

Halocyamine B has demonstrated both antimicrobial and cytotoxic activities. It is known to
inhibit the growth of several bacteria and yeasts. Additionally, it exhibits cytotoxic effects
against neuronal cells, neuroblastoma cells, and human hepatoma cells[1]. The precise
signaling pathways through which Halocyamine B exerts these effects have not been fully
elucidated in the available literature. Further research is required to understand the molecular
mechanisms underlying its biological activities.

Conclusion

Halocyamine B represents an intriguing marine-derived compound with significant biological
potential. While its fundamental structural and biological characteristics have been established,
a comprehensive understanding of its spectroscopic properties and mechanisms of action
awaits the availability of more detailed data. This guide provides a foundational summary for
researchers and professionals in drug development, highlighting the key features of
Halocyamine B and indicating the areas where further investigation is needed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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